molecular formula C26H24FN5O4 B2539543 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide CAS No. 1226434-24-7

2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

Cat. No. B2539543
CAS RN: 1226434-24-7
M. Wt: 489.507
InChI Key: YSLDYCRYQJLHTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C26H24FN5O4 and its molecular weight is 489.507. The purity is usually 95%.
BenchChem offers high-quality 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Synthesis and Imaging

Compounds with structural similarities to the given chemical have been explored for their potential as radioligands. For instance, a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including DPA-714, a compound designed with a fluorine atom, has been reported for its selectivity towards the translocator protein (18 kDa). This specificity makes it a candidate for in vivo imaging using positron emission tomography (PET), highlighting its application in biomedical imaging and diagnosis (Dollé et al., 2008).

Antitumor Activities

Another area of application is in the synthesis of compounds with antitumor activities. For example, derivatives synthesized from similar structures have shown selective anti-tumor activities, indicating potential applications in cancer treatment and pharmacology (Xiong Jing, 2011).

Antimicrobial Agents

Further, the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings using related starting materials has been investigated for antimicrobial properties. These compounds exhibit antibacterial and antifungal activities, comparable to known antibiotics, suggesting their utility in developing new antimicrobial therapies (Hossan et al., 2012).

Herbicidal Applications

Additionally, certain acetamide derivatives have been designed and synthesized for herbicidal activities, showing effectiveness against dicotyledonous weeds. This indicates the potential agricultural applications of these compounds in weed management and crop protection (Wu et al., 2011).

properties

IUPAC Name

2-[4-(4-ethoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H24FN5O4/c1-2-36-21-9-5-19(6-10-21)23-15-26(35)31(17-29-23)16-24(33)28-13-14-32-25(34)12-11-22(30-32)18-3-7-20(27)8-4-18/h3-12,15,17H,2,13-14,16H2,1H3,(H,28,33)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YSLDYCRYQJLHTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H24FN5O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

489.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-(4-ethoxyphenyl)-6-oxopyrimidin-1(6H)-yl)-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

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